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Compound of Interest

Compound Name: Kri paste

Cat. No.: B1172498

A critical evaluation of the sealing ability of Kri paste against other commonly used root canal
filling materials in primary teeth reveals a landscape of varied performance. While clinical
success rates offer valuable long-term insights, in-vitro studies provide direct, quantifiable data
on the immediate sealing efficacy of these materials. This guide synthesizes experimental data
to offer a clear comparison for researchers and dental professionals.

Executive Summary

Kri paste, an iodoform-based root canal filling material, demonstrates a commendable sealing
ability in primary root canals, often outperforming the traditional Zinc Oxide Eugenol (ZOE)
cement in in-vitro microleakage studies. However, materials like Vitapex, a calcium hydroxide-
iodoform paste, have shown superior sealing properties in some comparative analyses. This
guide will delve into the experimental data that substantiates these findings, providing a clear
comparison of Kri paste with ZOE and calcium hydroxide-based sealers.

Comparative Analysis of Sealing Ability

The primary goal of a root canal sealer is to create a fluid-tight seal, preventing the ingress of
bacteria and their byproducts into the periapical tissues. The sealing ability of various materials
used in primary teeth has been a subject of extensive research.

Quantitative Data from In-Vitro Studies
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An in-vitro study by Bawazir and Salama provides a direct comparison of the apical sealing
ability of Kri paste, Zinc Oxide Eugenol (ZOE), Calcium Hydroxide, and Vitapex using a dye
penetration method. The extent of dye penetration indicates the degree of microleakage, with
lower values signifying a better seal.

Mean Dye Penetration

Root Canal Filling Material Standard Deviation (mm)
(mm)

Kri Paste 6.53 2.07

Zinc Oxide Eugenol (ZOE) 9.01 1.23

Calcium Hydroxide 6.99 2.58

Vitapex 4.02 1.79

Data sourced from Bawazir and Salama (2007).[1]

Based on this data, Vitapex demonstrated the least apical dye penetration, indicating the best
sealing ability among the tested materials.[1] Kri paste exhibited significantly less leakage than
ZOE, suggesting a superior seal.[1] The performance of Kri paste was comparable to that of
pure calcium hydroxide.[1]

Clinical Success Rates: An Indirect Measure of
Sealing

While in-vitro studies provide direct evidence of sealing, clinical success rates offer a broader
perspective on a material's overall performance. A retrospective study by Holan and Fuks
compared the clinical and radiographic success of pulpectomies using Kri paste and ZOE in
primary molars.

Filling Material Overall Success Rate
Kri Paste 84%
Zinc Oxide Eugenol (ZOE) 65%

Data sourced from Holan and Fuks (1993).[2][3][4]
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The significantly higher success rate of Kri paste in this clinical setting can be partly attributed
to its better sealing ability, alongside other factors like its antimicrobial properties and
resorbability.[2][3][4][5][6]

Composition of Compared Root Canal Sealers

The sealing ability and other properties of these materials are intrinsically linked to their
composition.

Material Key Components

lodoform (80.8%), Camphor (4.86%), p-

Kri Paste (Kri 1 Paste
( ) Chlorophenol (2.025%), Menthol (1.215%)[7]

Zinc Oxide Eugenol (ZOE) Zinc Oxide powder mixed with Eugenol liquid.[8]

Calcium Hydroxide and lodoform in a silicone oil

Metapex/Vitapex
base.[5]

Experimental Protocols

A clear understanding of the methodologies used in the cited studies is crucial for interpreting
the data accurately.

Dye Penetration Method for Apical Sealing Ability

The study by Bawazir and Salama (2007) employed a well-established dye penetration
technique to assess microleakage.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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